Cas no 2409597-47-1 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride
• CAS No: 2409597-47-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD32638732
• CID: 5155397
• PubChem ID: 146121127
• Update Time: 2025-05-20

4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidine HCl
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine;hydrochloride
• 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidine hydrochloride
• starbld0019795
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride

• MDL： MFCD32638732
• Inchi： 1S/C13H17NO2.ClH/c1-2-12-13(16-8-7-15-12)9-11(1)10-3-5-14-6-4-10;/h1-2,9-10,14H,3-8H2;1H
• InChI Key： SAESGWWZDDTWND-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 228
• Topological Polar Surface Area: 30.5

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride

4-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)Piperidine Hydrochloride: A Comprehensive Overview

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride, identified by the CAS number 2409597-47-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a dihydrobenzodioxin moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The structure of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride is characterized by a six-membered piperidine ring fused with a benzodioxin group. The benzodioxin moiety introduces both aromaticity and oxygen-containing functionalities, which can significantly influence the compound's chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound as a modulator of certain cellular pathways, making it a valuable tool in therapeutic research.

One of the most recent advancements in the study of CAS No. 2409597-47-1 involves its role in neuroprotective agents. Researchers have demonstrated that this compound exhibits potent antioxidant properties, which could be harnessed to develop treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system-targeted therapies.

The synthesis of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride typically involves a multi-step process that includes coupling reactions and oxidation steps. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are critical for advancing its application in preclinical studies and eventual clinical trials.

In terms of pharmacokinetics, studies have shown that CAS No. 2409597-47-1 has favorable absorption profiles and moderate bioavailability. This makes it an attractive candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated in various animal models, providing insights into its potential toxicity and pharmacokinetic behavior in humans.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed that 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride interacts with key proteins involved in inflammatory pathways. This suggests its potential as an anti-inflammatory agent, particularly in conditions such as arthritis and inflammatory bowel disease.

In conclusion, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine hydrochloride, with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Its continued exploration across various therapeutic areas underscores its potential to contribute to the development of novel treatments for complex diseases.